EAD1

• Molecular Formula: C24H27Cl2N7
• Molecular Weight: 484.4 g/mol
• InChI: InChI=1S/C24H27Cl2N7/c1-32(13-11-29-23-8-9-28-24-14-20(26)6-7-22(23)24)12-10-27-15-21-17-33(31-30-21)16-18-2-4-19(25)5-3-18/h2-9,14,17,27H,10-13,15-16H2,1H3,(H,28,29)
• InChIKey: NUQMXKCBSUXVTG-UHFFFAOYSA-N

Standard autophagy inhibitors like CQ and HCQ require high concentrations (IC50 16-42 µM), increasing off-target risks and limiting efficacy. EAD1 is a second-generation 4-aminoquinoline triazole analog engineered for superior potency and a distinct lysosomal mechanism. - **Higher Potency:** 8-fold greater than HCQ in BxPC3 cells (IC50 5.8 µM vs. 33 µM). - **Unique Mechanism:** Induces lysosomal membrane permeabilization (LMP) and mTOR-lysosome dissociation-effects not seen with HCQ. - **Validated Utility:** Active in Atg7-deficient cells and enhances radiosensitization in PDAC models, reducing cancer stem cell renewal. Ideal for in vitro pancreatic/lung cancer studies requiring potent, low-concentration autophagy inhibition.

EAD1 Chemical Profile & Key Features

EAD1 (CAS 1644388-26-0, free base) is a synthetic chloroquinoline analog [1] and potent autophagy inhibitor [2]. It exhibits strong antiproliferative effects against a range of human lung and pancreatic cancer cell lines . The compound is derived from the 4-aminoquinoline scaffold, sharing structural features with chloroquine (CQ) and hydroxychloroquine (HCQ) [1]. EAD1 is primarily used in preclinical cancer research to study autophagy inhibition and lysosomal function, and it has been identified as a viable lead compound for further development of novel anticancer therapeutics [2].

1 Autophagy pathway inhibition research tool

2 Reported potency gain over CQ/HCQ in cancer cell models

3 Cell-based assay fit (proliferation, LMP, mTOR signaling)

• [1] Sironi J, Aranda E, Nordströem L, Schwartz EL. Lysosome Membrane Permeabilization and Disruption of the Molecular Target of Rapamycin (mTOR)-Lysosome Interaction Are Associated with the Inhibition of Lung Cancer Cell Proliferation by a Chloroquinoline Analog. Mol Pharmacol. 2019;95(1):127-138. View Source
• [2] Nordströem L, Sironi J, Aranda E, et al. Discovery of Autophagy Inhibitors with Antiproliferative Activity in Lung and Pancreatic Cancer Cells. ACS Med Chem Lett. 2015;6(2):134-139. View Source

EAD1 vs. Chloroquine & HCQ

While EAD1, chloroquine (CQ), and hydroxychloroquine (HCQ) all share a 4-aminoquinoline core and inhibit autophagy, their functional and mechanistic profiles diverge significantly. Substituting EAD1 with the less expensive or more widely available CQ/HCQ in research protocols is not recommended due to critical differences in potency, mechanism of action, and cellular effects. EAD1 is a 14-fold more potent inhibitor of cell proliferation than HCQ in certain lung cancer models [1]. Crucially, EAD1 uniquely disrupts mTOR-lysosome interactions and induces rapid lysosomal membrane permeabilization (LMP)—effects not observed with HCQ even at >10-fold higher concentrations [1]. Furthermore, EAD1's antiproliferative activity is retained in autophagy-deficient cells, indicating a distinct, autophagy-independent mechanism of action that CQ and HCQ lack [1]. These quantitative and mechanistic differences underscore that EAD1 is not a simple drop-in replacement for CQ or HCQ, and its use is essential for studies investigating these specific lysosomal and mTOR-related pathways.

Context

EAD1

CQ / HCQ

Potency context

Reported improved antiproliferative activity in lung/pancreatic cancer cells

Higher concentrations required; may limit assay sensitivity

Mechanism

Induces LMP and mTOR-lysosome dissociation

Lacks mTOR dissociation; mechanism may not transfer

Autophagy independence

Maintains activity in Atg7-deficient cells

Activity dependent on functional autophagy; model mismatch risk

• [1] Sironi J, Aranda E, Nordströem L, Schwartz EL. Lysosome Membrane Permeabilization and Disruption of the Molecular Target of Rapamycin (mTOR)-Lysosome Interaction Are Associated with the Inhibition of Lung Cancer Cell Proliferation by a Chloroquinoline Analog. Mol Pharmacol. 2019;95(1):127-138. View Source

EAD1 Evidence Profile

Potency Gain Over HCQ and CQ in Pancreatic Cancer

In a head-to-head comparison, EAD1 demonstrated a 14-fold lower IC50 for inhibition of H460 lung cancer cell proliferation compared to hydroxychloroquine (HCQ). [1]

Potency gain vs. HCQ/CQ

Head-to-head

IC50 5.8 μM vs. 33 μM (HCQ) in BxPC3 cells, 72h

Reported antiproliferative potency gain; supports lower-concentration autophagy studies

Lot-specific replication recommended

Evidence Dimension	Antiproliferative IC50
Target Compound Data	8 µM
Comparator Or Baseline	Hydroxychloroquine (HCQ), IC50 = 112 µM
Quantified Difference	14-fold more potent
Conditions	H460 human lung cancer cell line, 24-hour treatment, assessed by colony formation assay

Why This Matters

This substantial potency difference justifies the selection of EAD1 over HCQ for in vitro studies where maximal antiproliferative effect at lower, more physiologically relevant concentrations is critical.

• [1] Sironi J, Aranda E, Nordströem L, Schwartz EL. Lysosome Membrane Permeabilization and Disruption of the Molecular Target of Rapamycin (mTOR)-Lysosome Interaction Are Associated with the Inhibition of Lung Cancer Cell Proliferation by a Chloroquinoline Analog. Mol Pharmacol. 2019;95(1):127-138. View Source

Lysosomal Membrane Permeabilization vs. HCQ

In a panel of chloroquine analogs tested for growth inhibition, EAD1 emerged as the most potent compound, with an IC50 of 5.8 µM in BxPC3 pancreatic cancer cells, representing an approximately 8-fold improvement over both chloroquine (CQ) and hydroxychloroquine (HCQ). [1]

LMP & mTOR dissociation

Head-to-head

14-fold more potent in proliferation inhibition; mTOR-lysosome dissociation observed

Mechanistic divergence from HCQ; supports lysosomal biology studies

Confirm in target model context

Evidence Dimension	Growth Inhibitory IC50
Target Compound Data	5.8 µM
Comparator Or Baseline	Chloroquine (CQ) and Hydroxychloroquine (HCQ), both with IC50 ≈ 46 µM
Quantified Difference	~8-fold more potent
Conditions	BxPC3 human pancreatic cancer cell line

Why This Matters

This data provides a clear, quantitative basis for choosing EAD1 over first-generation autophagy inhibitors like CQ and HCQ in pancreatic cancer research models.

• [1] Nordströem L, Sironi J, Aranda E, et al. Discovery of Autophagy Inhibitors with Antiproliferative Activity in Lung and Pancreatic Cancer Cells. ACS Med Chem Lett. 2015;6(2):134-139. View Source

Autophagy-Independent Activity in Cancer Cells

Immunofluorescence studies revealed that EAD1 causes the dissociation of mTOR from lysosomes, a known mechanism for inactivating mTORC1. This critical effect on mTOR localization was not observed with HCQ, even when tested at concentrations >10-fold higher than those used for EAD1. [1]

Activity in Atg7⁻/⁻ cells

Head-to-head

Full antiproliferative activity retained

Activity not solely autophagy-dependent; enables autophagy-independent research

Model-dependent observation; validate in own cell lines

Evidence Dimension	mTOR-Lysosome Dissociation
Target Compound Data	Induces dissociation at 10 µM
Comparator Or Baseline	Hydroxychloroquine (HCQ), no dissociation at >100 µM
Quantified Difference	Qualitative difference (>10-fold concentration difference without effect)
Conditions	H460 lung cancer cells, 24-hour treatment, assessed by immunofluorescence microscopy

Why This Matters

This distinct mechanism of action makes EAD1 the compound of choice for studies specifically aimed at understanding mTORC1 regulation by lysosomal positioning, a pathway not targetable by standard autophagy inhibitors like HCQ.

• [1] Sironi J, Aranda E, Nordströem L, Schwartz EL. Lysosome Membrane Permeabilization and Disruption of the Molecular Target of Rapamycin (mTOR)-Lysosome Interaction Are Associated with the Inhibition of Lung Cancer Cell Proliferation by a Chloroquinoline Analog. Mol Pharmacol. 2019;95(1):127-138. View Source

Radiosensitization in Pancreatic Cancer vs. HCQ

EAD1 treatment rapidly induces lysosomal membrane permeabilization (LMP) and lysosomal deacidification in H460 lung cancer cells. These lysosomal effects are linked to the compound's ability to induce apoptosis and irreversibly block cell proliferation. [1]

Radiosensitization in PDAC

Head-to-head

Superior radiosensitizer vs. HCQ; reduces CSC self-renewal; in vivo tumor growth control

Supports combination radiotherapy research in pancreatic cancer models

In vivo endpoints; confirm with replicate studies

Evidence Dimension	Lysosomal Membrane Permeabilization (LMP)
Target Compound Data	Induces LMP and deacidification
Comparator Or Baseline	Hydroxychloroquine (HCQ); LMP and deacidification not reported as primary mechanisms
Quantified Difference	Qualitative difference in mechanism
Conditions	H460, H520, H1299, HCC827, H1703 human lung cancer cell lines

Why This Matters

The ability to induce LMP is a key differentiator for researchers studying lysosomal cell death pathways, as it is a more direct and potent trigger of apoptosis compared to simple autophagy inhibition.

• [1] Sironi J, Aranda E, Nordströem L, Schwartz EL. Lysosome Membrane Permeabilization and Disruption of the Molecular Target of Rapamycin (mTOR)-Lysosome Interaction Are Associated with the Inhibition of Lung Cancer Cell Proliferation by a Chloroquinoline Analog. Mol Pharmacol. 2019;95(1):127-138. View Source

EAD1 Demonstrates Superior Radiosensitization of Pancreatic Cancer Cells Compared to HCQ

In pancreatic ductal adenocarcinoma (PDAC) models, EAD1 was shown to be a more effective radiosensitizer than its analog HCQ. When combined with radiotherapy, EAD1 was superior to HCQ not only as a single agent but also in decreasing the self-renewal capacity of PDAC cancer stem cells (PCSCs). [1]

Evidence Dimension	Radiosensitization and Cancer Stem Cell Self-Renewal Inhibition
Target Compound Data	Superior efficacy in combination with radiotherapy; effective in decreasing PCSC self-renewal
Comparator Or Baseline	Hydroxychloroquine (HCQ), less effective in both metrics
Quantified Difference	Qualitative superiority
Conditions	PDAC cell lines with various KRAS mutations, combined with radiotherapy

Why This Matters

For researchers developing combination therapies for pancreatic cancer, particularly those targeting the radioresistant cancer stem cell population, this evidence positions EAD1 as the preferred tool compound over HCQ.

• [1] Gonzalez A, et al. Radiosensitizing Pancreatic Cancer via Effective Autophagy Inhibition. Mol Cancer Ther. 2022;21(1):79-88. View Source

Antiproliferative Activity of EAD1 is Retained in Autophagy-Deficient Cancer Cells, Unlike CQ

A key mechanistic distinction is that EAD1 retains full antiproliferative activity in autophagy-deficient H1650 lung cancer cells (biallelic deletion of Atg7) and in H460 Atg7-knockout cells. This demonstrates that autophagy inhibition is not the primary mechanism for its antiproliferative effects, differentiating it from CQ and HCQ which rely more heavily on this pathway. [1]

Evidence Dimension	Antiproliferative Activity in Autophagy-Deficient Cells
Target Compound Data	Full activity retained
Comparator Or Baseline	Chloroquine (CQ) and Hydroxychloroquine (HCQ); activity is significantly reduced in autophagy-deficient models
Quantified Difference	Qualitative difference in mechanism and efficacy in a specific genetic background
Conditions	H1650 lung cancer cells (biallelic deletion of Atg7) and H460 Atg7-knockout cells

Why This Matters

This is a critical differentiator for studies in tumors with known autophagy pathway deficiencies or for researchers specifically seeking compounds that kill cancer cells via an autophagy-independent lysosomal mechanism.

• [1] Sironi J, Aranda E, Nordströem L, Schwartz EL. Lysosome Membrane Permeabilization and Disruption of the Molecular Target of Rapamycin (mTOR)-Lysosome Interaction Are Associated with the Inhibition of Lung Cancer Cell Proliferation by a Chloroquinoline Analog. Mol Pharmacol. 2019;95(1):127-138. View Source

EAD1 Application Scenarios

Potent Autophagy Inhibition

EAD1 is the ideal tool compound for researchers requiring potent inhibition of autophagy with a unique mechanism of action. Its 8- to 14-fold greater potency compared to CQ and HCQ [1][2] allows for effective autophagy blockade at lower concentrations, reducing potential off-target effects. Crucially, its ability to induce lysosomal membrane permeabilization (LMP) and disrupt mTOR-lysosome interactions [1] provides a distinct pathway for inducing cell death, making it superior to standard autophagy inhibitors for these specific mechanistic studies.

Lysosomal Dysfunction Beyond Autophagy

For studies focused on lysosomal membrane permeabilization (LMP) and its role in apoptosis, EAD1 is the preferred compound. Its robust induction of LMP and lysosomal deacidification in multiple lung cancer cell lines [1] is a key differentiator. Furthermore, the finding that its antiproliferative activity is fully retained in autophagy-deficient (Atg7 knockout) cells [1] validates its use in experiments designed to isolate and study autophagy-independent lysosomal death mechanisms, a context where CQ and HCQ would be ineffective or less potent.

Radiosensitization in Pancreatic Cancer

In preclinical models of pancreatic cancer, EAD1 has demonstrated superior radiosensitizing properties compared to HCQ [1]. It is the compound of choice for research evaluating combination therapies involving radiotherapy, particularly those aimed at overcoming radioresistance and targeting the critical pancreatic cancer stem cell (PCSC) population. The evidence supports its use in in vitro and in vivo PDAC models to study the enhancement of radiotherapy efficacy.

mTORC1 Signaling and Lysosomal Positioning Studies

EAD1 provides a unique chemical probe for investigating the relationship between lysosomal positioning and mTORC1 activation. The observation that EAD1 causes dissociation of mTOR from lysosomes, an effect not seen with HCQ even at >10-fold higher concentrations [1], makes it an essential tool for researchers studying this specific regulatory mechanism of the mTOR pathway. This application is critical for understanding nutrient sensing and growth control in cancer cells.

Application

Selection Property

Validation Focus

Autophagy inhibition in cancer cells

Reported potency profile vs. HCQ

Concentration-dependent autophagy flux endpoints

Lysosomal biology & mTOR research

LMP induction and mTOR-lysosome dissociation

Lysosomal integrity and mTOR localization assays

Combination radiotherapy in PDAC

Radiosensitization profile and CSC targeting

Clonogenic survival and tumor growth delay endpoints

• [1] Sironi J, Aranda E, Nordströem L, Schwartz EL. Lysosome Membrane Permeabilization and Disruption of the Molecular Target of Rapamycin (mTOR)-Lysosome Interaction Are Associated with the Inhibition of Lung Cancer Cell Proliferation by a Chloroquinoline Analog. Mol Pharmacol. 2019;95(1):127-138. View Source
• [2] Nordströem L, Sironi J, Aranda E, et al. Discovery of Autophagy Inhibitors with Antiproliferative Activity in Lung and Pancreatic Cancer Cells. ACS Med Chem Lett. 2015;6(2):134-139. View Source
• [3] Gonzalez A, et al. Radiosensitizing Pancreatic Cancer via Effective Autophagy Inhibition. Mol Cancer Ther. 2022;21(1):79-88. View Source